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Compound of Interest

Compound Name: Mercaptoacetone oxime

Cat. No.: B065794 Get Quote

Mercaptoacetone Oxime: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Mercaptoacetone oxime, a sulfur-containing ketoxime, presents a unique chemical scaffold

with potential applications in various scientific domains. This technical guide provides a

comprehensive overview of its fundamental properties, including its Chemical Abstracts Service

(CAS) number and molecular weight. While specific experimental data for mercaptoacetone
oxime is limited in publicly available literature, this document extrapolates potential synthetic

routes and biological activities based on the well-established chemistry of oximes and

mercapto compounds. This guide aims to serve as a foundational resource for researchers and

professionals interested in exploring the chemistry and potential applications of this intriguing

molecule.

Chemical Identity and Properties
Mercaptoacetone oxime, also known as 1-mercapto-2-propanone oxime, is an organic

compound containing both a thiol (-SH) and an oxime (-C=NOH) functional group. These

functionalities are known to impart specific chemical reactivity and biological activity.
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Property Value Source

CAS Number 175137-00-5 Sigma-Aldrich

Molecular Formula C₃H₇NOS PubChem

Molecular Weight 105.159 g/mol Sigma-Aldrich

Potential Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of mercaptoacetone oxime
is not readily available in peer-reviewed literature, a general synthetic strategy can be

proposed based on standard organic chemistry principles.

Proposed Synthetic Pathway
The most plausible route to mercaptoacetone oxime involves the oximation of its

corresponding ketone precursor, mercaptoacetone (1-mercapto-2-propanone). This reaction is

a well-established method for the synthesis of oximes.

To cite this document: BenchChem. [Mercaptoacetone oxime CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065794#mercaptoacetone-oxime-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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